3-(2-Furyl)acrylaldehyde
Overview
Description
3-(2-Furyl)acrylaldehyde is a useful research compound. Its molecular formula is C7H6O2 and its molecular weight is 122.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photochemical Dimerization : Methyl 3-(2-furyl)acrylate, a compound related to 3-(2-Furyl)acrylaldehyde, demonstrates efficient photochemical dimerization, forming dimethyl 3,4-di-(2-furyl)cyclobutane derivatives. This reaction is a valuable synthetic method for related compounds (D’Auria, Piancatelli, & Vantaggi, 1990).
Thermodynamic Properties : Studies on isomeric 5-(nitrophenyl)-furyl-2 derivatives, closely related to this compound, revealed insights into their thermodynamic properties. This information is crucial for optimizing synthesis, purification, and application processes (Dibrivnyi et al., 2019).
Synthesis and Reaction Studies : The synthesis of 3-(furyl)-3-(diethoxyphosphoryl)acrylates, which are structurally related to this compound, and their reactions with nitromethane have been explored, contributing to the understanding of their chemical behavior (Pevzner, 2016).
Asymmetric Aminohydroxylation : Furyl acrylates, similar to this compound, can undergo asymmetric aminohydroxylation, leading to the production of 3-amino-2-hydroxy-3-(2-furyl)propionate derivatives. These derivatives are important for synthesizing polyhydroxy indolizidine alkaloids (Zhang, Xia, & Zhou, 2000).
Spectrophotometric Identification : Research involving β-(2-furyl)acryloyl phosphate, which shares a furyl group with this compound, has led to the spectrophotometric identification of an active site-specific acyl glyceraldehyde 3-phosphate dehydrogenase. This research aids in understanding enzyme kinetics and equilibrium properties (Malhotra & Bernhard, 1968).
Properties
IUPAC Name |
3-(furan-2-yl)prop-2-enal | |
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InChI |
InChI=1S/C7H6O2/c8-5-1-3-7-4-2-6-9-7/h1-6H | |
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InChI Key |
VZIRCHXYMBFNFD-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=COC(=C1)C=CC=O | |
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Molecular Formula |
C7H6O2 | |
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DSSTOX Substance ID |
DTXSID2025349 | |
Record name | 3-(2-Furyl)acrolein | |
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Molecular Weight |
122.12 g/mol | |
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CAS No. |
623-30-3 | |
Record name | 2-Furanacrolein | |
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Record name | 3-(2-Furyl)acrolein | |
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